Cas no 61206-68-6 (1,3-Propanediol, 2-(dipropylamino)-2-(hydroxymethyl)-)

• Product Name: 1,3-Propanediol, 2-(dipropylamino)-2-(hydroxymethyl)-
• CAS No: 61206-68-6
• MF: C₁₀H₂₃NO₃
• MW: 205.294523477554
• CID: 488475
• PubChem ID: 23795580
• Update Time: 2025-04-19

1,3-Propanediol, 2-(dipropylamino)-2-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-(dipropylamino)-2-(hydroxymethyl)-
• 2-(dipropylamino)-2-(hydroxymethyl)propane-1,3-diol
• DTXSID30635889
• SCHEMBL157913
• Oprea1_416090
• 61206-68-6

• Inchi： 1S/C10H23NO3/c1-3-5-11(6-4-2)10(7-12,8-13)9-14/h12-14H,3-9H2,1-2H3
• InChI Key： VHTQLAKYJWKFRN-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)N(CCC)CCC

Computed Properties

• Exact Mass: 205.16789
• Monoisotopic Mass: 205.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.9Ų

Experimental Properties

• PSA: 63.93